Cas no 29147-34-0 (1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-)

1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl- structure
29147-34-0 structure
Product Name:1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-
CAS No:29147-34-0
MF:C13H15N5OS
MW:289.356100320816
CID:273062
PubChem ID:4020906
Update Time:2025-04-19

1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-carbothioamide,4-[2-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-
    • 4-[(2-methoxyphenyl)diazenyl]-3,5-dimethylpyrazole-1-carbothioamide
    • 4-(2-methoxy-phenylazo)-3,5-dimethyl-pyrazole-1-carbothioic acid amide
    • AC1N2F8E
    • NSC127112
    • DTXSID30398588
    • NSC-127112
    • 29147-34-0
    • Inchi: 1S/C13H15N5OS/c1-8-12(9(2)18(17-8)13(14)20)16-15-10-6-4-5-7-11(10)19-3/h4-7H,1-3H3,(H2,14,20)/b16-15+
    • InChI Key: FIYNIKROGRPTLL-FOCLMDBBSA-N
    • SMILES: S=C(N)N1C(C)=C(C(C)=N1)/N=N/C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 289.09995
  • Monoisotopic Mass: 289.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 512°C at 760 mmHg
  • Flash Point: 263.4°C
  • Refractive Index: 1.656
  • PSA: 77.79
  • LogP: 3.71590
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